STILBAZO
STILBAZO
Brand Name:
Vulcanchem
CAS No.:
1571-36-4
VCID:
VC0072552
InChI:
InChI=1S/C26H20N4O10S2.2H3N/c31-21-9-7-17(11-23(21)33)27-29-19-5-3-15(25(13-19)41(35,36)37)1-2-16-4-6-20(14-26(16)42(38,39)40)30-28-18-8-10-22(32)24(34)12-18;;/h1-14,31-34H,(H,35,36,37)(H,38,39,40);2*1H3/b2-1+,29-27?,30-28?;;
SMILES:
C1=CC(=C(C=C1N=NC2=CC(=C(C=C2)O)O)S(=O)(=O)[O-])C=CC3=C(C=C(C=C3)N=NC4=CC(=C(C=C4)O)O)S(=O)(=O)[O-].[NH4+].[NH4+]
Molecular Formula:
C26H26N6O10S2
Molecular Weight:
646.65
STILBAZO
CAS No.: 1571-36-4
Main Products
VCID: VC0072552
Molecular Formula: C26H26N6O10S2
Molecular Weight: 646.65
| CAS No. | 1571-36-4 |
|---|---|
| Product Name | STILBAZO |
| Molecular Formula | C26H26N6O10S2 |
| Molecular Weight | 646.65 |
| IUPAC Name | diazanium;5-[(3,4-dihydroxyphenyl)diazenyl]-2-[(E)-2-[4-[(3,4-dihydroxyphenyl)diazenyl]-2-sulfonatophenyl]ethenyl]benzenesulfonate |
| Standard InChI | InChI=1S/C26H20N4O10S2.2H3N/c31-21-9-7-17(11-23(21)33)27-29-19-5-3-15(25(13-19)41(35,36)37)1-2-16-4-6-20(14-26(16)42(38,39)40)30-28-18-8-10-22(32)24(34)12-18;;/h1-14,31-34H,(H,35,36,37)(H,38,39,40);2*1H3/b2-1+,29-27?,30-28?;; |
| SMILES | C1=CC(=C(C=C1N=NC2=CC(=C(C=C2)O)O)S(=O)(=O)[O-])C=CC3=C(C=C(C=C3)N=NC4=CC(=C(C=C4)O)O)S(=O)(=O)[O-].[NH4+].[NH4+] |
| PubChem Compound | 135581570 |
| Last Modified | Nov 11 2021 |
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